Cas no 61744-44-3 (3-(5-ethylpyridin-2-yl)propan-1-ol)

• Product Name: 3-(5-ethylpyridin-2-yl)propan-1-ol
• CAS No: 61744-44-3
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 1114928
• PubChem ID: 12943218
• Update Time: 2025-10-16

3-(5-ethylpyridin-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-2-Pyridinepropanol
• 3-(5-ethylpyridin-2-yl)propan-1-ol
• 3-(5-Ethyl-pyridin-2-yl)-propan-1-ol
• EN300-1636306
• AKOS017413611
• 61744-44-3

• Inchi： 1S/C10H15NO/c1-2-9-5-6-10(11-8-9)4-3-7-12/h5-6,8,12H,2-4,7H2,1H3
• InChI Key： BCSUQMWKCCWDRN-UHFFFAOYSA-N
• SMILES： OCCCC1C=CC(=CN=1)CC

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1Ų

Additional information on 3-(5-ethylpyridin-2-yl)propan-1-ol

Comprehensive Overview of 3-(5-ethylpyridin-2-yl)propan-1-ol (CAS No. 61744-44-3)

3-(5-ethylpyridin-2-yl)propan-1-ol, with the CAS number 61744-44-3, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique pyridine and alcohol functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, combining a 5-ethylpyridin-2-yl moiety with a propan-1-ol chain, enables diverse applications, particularly in the development of bioactive molecules and advanced materials.

The growing interest in 3-(5-ethylpyridin-2-yl)propan-1-ol is driven by its potential role in drug discovery and sustainable chemistry. Researchers are increasingly exploring its utility in designing novel therapeutics, especially for neurological and metabolic disorders. Its pyridine-based structure aligns with current trends in medicinal chemistry, where heterocyclic compounds are pivotal for targeting specific biological pathways. Additionally, the compound's alcohol functionality enhances its solubility and reactivity, making it a valuable building block for green chemistry initiatives.

From an industrial perspective, CAS 61744-44-3 is gaining traction due to its compatibility with catalytic processes and biodegradable materials. As industries shift toward eco-friendly alternatives, this compound's potential in sustainable manufacturing is being rigorously investigated. Its derivatives are also being studied for applications in electronic materials and catalysts, reflecting broader trends in nanotechnology and renewable energy.

One of the most frequently asked questions about 3-(5-ethylpyridin-2-yl)propan-1-ol revolves around its synthesis methods. Recent advancements in microwave-assisted synthesis and flow chemistry have streamlined its production, reducing waste and improving yields. These innovations align with the global push for efficient chemical processes and reduced environmental impact. Furthermore, the compound's stability and compatibility with various solvents make it a preferred choice for high-throughput screening in drug development.

In the context of market demand, 61744-44-3 is increasingly sought after by pharmaceutical companies and research institutions. Its role in precision medicine and personalized therapeutics underscores its relevance in modern healthcare. Analysts predict a steady rise in its adoption, particularly as AI-driven drug discovery accelerates the identification of novel bioactive compounds. This trend is further amplified by the compound's potential in bioconjugation and prodrug design, which are critical for targeted drug delivery systems.

Another area of interest is the regulatory landscape surrounding 3-(5-ethylpyridin-2-yl)propan-1-ol. While it is not classified as a hazardous substance, compliance with REACH and GMP standards ensures its safe handling and application. Manufacturers are investing in quality control measures to meet the stringent requirements of pharmaceutical-grade production, reinforcing its credibility in the global market.

In summary, 3-(5-ethylpyridin-2-yl)propan-1-ol (CAS 61744-44-3) represents a cutting-edge compound with multifaceted applications. Its integration into drug discovery, sustainable chemistry, and advanced materials highlights its significance in contemporary science. As research continues to unveil its potential, this compound is poised to play a pivotal role in shaping the future of innovative technologies and therapeutic solutions.